5-chloro-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)thiophene-2-sulfonamide
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Description
5-chloro-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C16H19ClFN3O2S2 and its molecular weight is 403.92. The purity is usually 95%.
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Scientific Research Applications
Cerebrovascular and Anticonvulsant Applications
A study described the synthesis and evaluation of sulfonamides, including derivatives similar to the specified compound, for their cerebrovasodilatory and anticonvulsant activities. Notably, sulfones with halo substituents exhibited significant activity, with one analogue demonstrating potential in increasing cerebral blood flow without inducing diuresis, suggesting its application in cerebrovascular health and anticonvulsant therapy (Barnish et al., 1981).
Nerve Growth Factor Potentiation
Another research focused on microwave-assisted synthesis of derivatives, including one structurally related to the specified compound, which showed the ability to enhance nerve growth factor-induced neurite outgrowth. This highlights its potential application in neuroregenerative medicine and the treatment of neurodegenerative diseases (Williams et al., 2010).
Carbonic Anhydrase Inhibition
Research on novel sulfanilamide/acetazolamide derivatives, including the discussed compound, examined their inhibition of various carbonic anhydrase isozymes. These compounds showed significant inhibitory activity, especially against tumor-associated isozyme IX, suggesting potential applications in cancer therapy (Turkmen et al., 2005).
Antimicrobial and Antibacterial Activities
A study on bifunctional sulfonamide-amide derivatives reported the synthesis of compounds with significant in vitro antibacterial and antifungal activities. This research implies the compound's potential utility in developing new antimicrobial agents (Abbavaram & Reddyvari, 2013).
Properties
IUPAC Name |
5-chloro-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClFN3O2S2/c17-15-5-6-16(24-15)25(22,23)19-7-8-20-9-11-21(12-10-20)14-3-1-13(18)2-4-14/h1-6,19H,7-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTXMKORRBSDJBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCNS(=O)(=O)C2=CC=C(S2)Cl)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClFN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.